N-ethyl-4-methyl-6-[4-(3-methylbutanoyl)-1-piperazinyl]-2-pyrimidinamine

• IUPAC Name: 1-[4-[2-(ethylamino)-6-methylpyrimidin-4-yl]piperazin-1-yl]-3-methylbutan-1-one
• InChI: InChI=1S/C16H27N5O/c1-5-17-16-18-13(4)11-14(19-16)20-6-8-21(9-7-20)15(22)10-12(2)3/h11-12H,5-10H2,1-4H3,(H,17,18,19)
• InChI Key: HGMYDZGJUGMHFO-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=NC(=CC(=N1)N2CCN(CC2)C(=O)CC(C)C)C
• Molecular Formula: C16H27N5O
• Molecular Weight: 305.42 g/mol

Description

Synthesis Analysis

The synthesis of derivatives related to "N-ethyl-4-methyl-6-[4-(3-methylbutanoyl)-1-piperazinyl]-2-pyrimidinamine" involves complex chemical processes, including nucleophilic substitution reactions and electrophilic fluorination. For instance, a series of pyrido[1,2-a]pyrimidin-4-one derivatives were synthesized by nucleophilic substitution reactions, demonstrating potential anticancer properties (Mallesha et al., 2012). Similarly, electrophilic fluorination was employed to synthesize compounds for imaging dopamine receptors (Eskola et al., 2002).

Molecular Structure Analysis

Molecular structure analysis of related compounds reveals varied configurations and potential for diverse biological activities. Conformational studies on sigma-receptor ligands highlight the significance of nitrogen orientation for binding interactions (de Costa et al., 1993). This suggests a detailed understanding of molecular geometry is crucial for the development of compounds with specific activities.

Chemical Reactions and Properties

Chemical reactions involving "this compound" and its derivatives can be complex, involving carbonylation reactions and synthesis of novel compounds. For example, a novel carbonylation at a C−H bond in the piperazine ring was demonstrated, showcasing the intricate chemistry of such compounds (Ishii et al., 1997).

Scientific Research Applications

Selective Receptor Targeting

Research on compounds with structural elements similar to "N-ethyl-4-methyl-6-[4-(3-methylbutanoyl)-1-piperazinyl]-2-pyrimidinamine" has shown potential in selectively targeting specific receptors in the brain, such as the 5-HT1A receptors. These receptors are implicated in the pathophysiology of anxiety and depression, making such compounds of interest for novel drug development in treating these conditions. For example, studies using positron emission tomography (PET) have explored the occupancy of 5-HT1A receptors by novel antagonists to understand their therapeutic potential (E. Rabiner et al., 2002).